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Compound of Interest

Compound Name: 3-Nitrobenzamide

Cat. No.: B147352 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 3-Nitrobenzamide (CAS No. 645-09-0), a compound that requires

careful management. Adherence to these protocols is critical for personnel safety and

minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

3-Nitrobenzamide is classified as a hazardous substance. It is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation[1][2][3]. Therefore, stringent

adherence to PPE protocols is mandatory.
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PPE Category Item Specifications

Eye/Face Protection
Safety Goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended if

there is a risk of splashing or

dust generation[1][4].

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected for integrity before

each use and disposed of

properly after handling[1][4].

Laboratory Coat

Should be fire/flame resistant,

impervious, and fully buttoned

to provide a barrier against

accidental contact[1][5].

Respiratory Protection NIOSH-approved Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced. Essential in

poorly ventilated areas or

when dust is generated[1][4].

Quantitative Data Summary

Property Value

Molecular Formula C₇H₆N₂O₃

Molecular Weight 166.13 g/mol [3][4]

Melting Point 140 - 144 °C / 284 - 291.2 °F[2][4]

Appearance Yellowish crystalline powder[4]

Hazards H302, H315, H319, H335[1]
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Operational Plan: Step-by-Step Handling Procedure
Proper handling of 3-Nitrobenzamide is crucial to prevent exposure and contamination.

Preparation:

Ventilation: Always handle 3-Nitrobenzamide in a well-ventilated area, preferably within a

certified chemical fume hood[4].

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been tested[2][4].

PPE Inspection: Before handling, inspect all PPE for any damage or defects.

Handling:

Avoid Dust Formation: Handle the compound carefully to avoid generating dust[1][2].

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling the compound and before leaving the laboratory[2][4].

Container Management: Keep the container tightly closed when not in use[5].

Post-Experiment:

Decontamination: Clean the work area and any equipment used, collecting all residues for

proper disposal.

PPE Removal: Remove and properly dispose of contaminated PPE[5].
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Step-by-step workflow for the safe handling of 3-Nitrobenzamide.

Disposal Plan: Managing 3-Nitrobenzamide Waste
All waste containing 3-Nitrobenzamide must be treated as hazardous waste and disposed of

in accordance with local, state, and federal regulations[2].

Waste Segregation:

Do not mix 3-Nitrobenzamide waste with other chemical waste unless compatibility is

confirmed[5].

Containerization:

Collect all solid waste, including contaminated PPE and cleaning materials, in a clearly

labeled, sealed, and appropriate container for hazardous chemical waste[1][5].

Liquid waste from cleaning procedures should also be collected in a labeled, sealed

container.

Disposal Procedure:

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

contents ("3-Nitrobenzamide Waste").

Storage: Store waste containers in a designated, secure area away from incompatible

materials[6].

Collection: Arrange for collection by a licensed hazardous waste disposal company. Do not

dispose of 3-Nitrobenzamide down the drain or in regular trash[7].
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Disposal workflow for 3-Nitrobenzamide waste.

Emergency Procedures: Immediate First Aid
In case of exposure, immediate action is critical.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled[1].

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists[1][4].

Eye Contact: Immediately rinse with pure water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention[1][4].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately[1][2].

For spills, evacuate the area, ensure adequate ventilation, and wear appropriate PPE. For

small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal. For large spills, contact emergency services[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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